Cas no 6298-06-2 (3-benzylsulfanyl-2-(prop-2-enoylamino)propanoic Acid)

• Product name: 3-benzylsulfanyl-2-(prop-2-enoylamino)propanoic Acid
• CAS No: 6298-06-2
• MF: C₁₃H₁₅NO₃S
• MW: 265.3281
• CID: 1648326
• PubChem ID: 4305828

3-benzylsulfanyl-2-(prop-2-enoylamino)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-benzylsulfanyl-2-(prop-2-enoylamino)propanoic Acid
• AC1N7OR8
• NSC45855
• NSC-45855
• AC1N7OR8; NSC45855; NSC-45855;
• DTXSID50401765
• 6298-06-2

• Inchi： InChI=1S/C13H15NO3S/c1-2-12(15)14-11(13(16)17)9-18-8-10-6-4-3-5-7-10/h2-7,11H,1,8-9H2,(H,14,15)(H,16,17)
• InChI Key： AWPFZZAYRVQWDT-UHFFFAOYSA-N
• SMILES： C=CC(=O)NC(CSCC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 265.07735
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 66.4
• LogP: 2.06610